Cas no 83731-21-9 (2-[2-(Dimethylamino)phenyl]cyclohexan-1-ol)

• Product Name: 2-[2-(Dimethylamino)phenyl]cyclohexan-1-ol
• CAS No: 83731-21-9
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 882946
• PubChem ID: 278127
• Update Time: 2025-04-19

2-[2-(Dimethylamino)phenyl]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• DTXSID401003746
• NSC127386
• NSC-127386
• 2-[2-(dimethylamino)phenyl]cyclohexan-1-ol
• 83731-21-9
• 2-[2-(Dimethylamino)phenyl]cyclohexan-1-ol

• Inchi： 1S/C14H21NO/c1-15(2)13-9-5-3-7-11(13)12-8-4-6-10-14(12)16/h3,5,7,9,12,14,16H,4,6,8,10H2,1-2H3
• InChI Key： KGLBGZFYIVMFEG-UHFFFAOYSA-N
• SMILES： OC1CCCCC1C1C=CC=CC=1N(C)C

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.5Ų